Cas no 503552-19-0 (1,3-Benzodioxol-4-amine, 2-methyl-)

• Product name: 1,3-Benzodioxol-4-amine, 2-methyl-
• CAS No: 503552-19-0
• MF: C₈H₉NO₂
• MW: 151.16256
• CID: 933618
• PubChem ID: 17980538

1,3-Benzodioxol-4-amine, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-4-amine, 2-methyl-
• SCHEMBL4498507
• 503552-19-0
• DB-278863

• Inchi： InChI=1S/C8H9NO2/c1-5-10-7-4-2-3-6(9)8(7)11-5/h2-5H,9H2,1H3
• InChI Key： BHIYTHMYZWMHTF-UHFFFAOYSA-N
• SMILES： CC1OC2=CC=CC(=C2O1)N

Computed Properties

• Exact Mass: 151.063
• Monoisotopic Mass: 151.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5A^2